Cas no 798540-03-1 (L-Methionine, L-valyl-L-arginyl-L-cysteinyl-)

• Product name: L-Methionine, L-valyl-L-arginyl-L-cysteinyl-
• CAS No: 798540-03-1
• MF: C₁₉H₃₇N₇O₅S₂
• MW: 507.67098
• CID: 531880
• PubChem ID: 71402639

L-Methionine, L-valyl-L-arginyl-L-cysteinyl- Chemical and Physical Properties

Names and Identifiers

• L-Methionine, L-valyl-L-arginyl-L-cysteinyl-
• (2S)-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-sulfanylpropanoyl]amino]-4-methylsulfanylbutanoic acid
• L-Valyl-N~5~-(diaminomethylidene)-L-ornithyl-L-cysteinyl-L-methionine
• 798540-03-1
• DTXSID00823599

• Inchi： InChI=1S/C19H37N7O5S2/c1-10(2)14(20)17(29)24-11(5-4-7-23-19(21)22)15(27)26-13(9-32)16(28)25-12(18(30)31)6-8-33-3/h10-14,32H,4-9,20H2,1-3H3,(H,24,29)(H,25,28)(H,26,27)(H,30,31)(H4,21,22,23)/t11-,12-,13-,14-/m0/s1
• InChI Key： YQSSCVQSGVEDBB-XUXIUFHCSA-N
• SMILES： CC(C)C(C(=O)NC(CCCN=C(N)N)C(=O)NC(CS)C(=O)NC(CCSC)C(=O)O)N

Computed Properties

• Exact Mass: 507.22975965g/mol
• Monoisotopic Mass: 507.22975965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 16
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 241Ų